4,4,4-Trichloro-but-2-enoic acid

• Molecular Formula: C4H3Cl3O2
• Molecular Weight: 189.42 g/mol
• IUPAC Name: 4,4,4-trichlorobut-2-enoic acid
• InChI: InChI=1S/C4H3Cl3O2/c5-4(6,7)2-1-3(8)9/h1-2H,(H,8,9)
• InChI Key: NXERUYGRZMHUMK-UHFFFAOYSA-N
• Canonical SMILES: C(=CC(Cl)(Cl)Cl)C(=O)O

Description

4,4,4-Trichloro-but-2-enoic acid is a useful research compound. Its molecular formula is C4H3Cl3O2 and its molecular weight is 189.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.82 g of LiOH in 20 ml of water are added to a solution containing 3 g of butyl 4,4,4-trichloro-but-2-enoate (0.0128 moles) in 300 ml of THF. The mixture is stirred for 1 hour at room temperature. It is then brought to neutral pH with the addition of HCl 1N, extracted with ethyl acetate and anhydrified on Na2SO4. The solid obtained after evaporation of the solvent at reduced pressure and washing with petroleum ether weighs 2.1 g (87% yield).